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Compound of Interest

Compound Name: 4-Methoxy-2-methylbenzoic acid

Cat. No.: B181754

For Researchers, Scientists, and Drug Development Professionals

Introduction

4-Methoxy-2-methylbenzoic acid, also known as 2-methyl-p-anisic acid, is an aromatic
carboxylic acid with significant applications in various scientific fields. It serves as a key
building block in organic synthesis, particularly in the development of pharmaceuticals and
agrochemicals.[1] In the pharmaceutical industry, it is a crucial intermediate for synthesizing
anti-inflammatory and analgesic agents.[1] Its unique aromatic profile also makes it valuable in
the flavor and fragrance industry. This guide provides a detailed overview of the physical
properties of 4-Methoxy-2-methylbenzoic acid, methodologies for their determination, and its
role as a synthetic precursor.

Core Physical and Chemical Properties

The fundamental physical and chemical identifiers for 4-Methoxy-2-methylbenzoic acid are
summarized below. This data is essential for its handling, characterization, and application in
experimental settings.
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Property Value Source(s)

4-methoxy-2-methylbenzoic
IUPAC Name . [2]
aci

2-Methyl-p-anisic acid, 2-
Synonyms ) ) [1]
Methyl-4-methoxybenzoic acid

CAS Number 6245-57-4 [1]
Molecular Formula CoH1003 [1][2]
Molecular Weight 166.17 g/mol [2]
Appearance White crystalline powder [1]
Melting Point 175-183 °C [1]

177-181 °C (lit.)

Insoluble in water; Soluble in
Solubility organic solvents like ethanol, [3]

acetone, and chloroform.

K Data not readily available for
pra . I
this specific isomer.

Experimental Protocols for Property Determination

Accurate determination of physical properties is critical for the quality control and application of
chemical compounds. The following sections outline the standard methodologies used to
measure the key physical properties of 4-Methoxy-2-methylbenzoic acid.

Melting Point Determination by Differential Scanning
Calorimetry (DSC)

Differential Scanning Calorimetry is a thermoanalytical technique that measures the difference
in the amount of heat required to increase the temperature of a sample and a reference. Itis a
precise method for determining the melting point and heat of fusion.

Methodology:

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/4-Methoxy-2-methylbenzoic-acid
https://www.chemimpex.com/products/27466
https://www.chemimpex.com/products/27466
https://www.chemimpex.com/products/27466
https://pubchem.ncbi.nlm.nih.gov/compound/4-Methoxy-2-methylbenzoic-acid
https://pubchem.ncbi.nlm.nih.gov/compound/4-Methoxy-2-methylbenzoic-acid
https://www.chemimpex.com/products/27466
https://www.chemimpex.com/products/27466
https://www.nbinno.com/?news/NFO-4-methoxy-2-methylbenzoic-acid-synthesis-properties-and-applications
https://www.benchchem.com/product/b181754?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b181754?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

o Sample Preparation: A small, precisely weighed sample (typically 2-5 mg) of 4-Methoxy-2-
methylbenzoic acid is hermetically sealed in an aluminum pan. An empty sealed pan is
used as a reference.

 Instrument Calibration: The DSC instrument is calibrated using a standard with a known
melting point and enthalpy of fusion, such as indium.

e Analysis: The sample and reference pans are placed in the DSC cell and heated at a
constant rate (e.g., 2-10 °C/min) under a nitrogen atmosphere.[4]

o Data Acquisition: The instrument records the heat flow to the sample versus temperature.
The melting point is observed as an endothermic peak on the DSC thermogram. The onset
temperature of this peak is typically reported as the melting point.[4]

Solubility Determination (Gravimetric Method)

The solubility of a compound in various solvents is a key parameter for its purification,
formulation, and biological applications. A common and straightforward method for determining
solubility is the gravimetric method.

Methodology:

o Equilibrium Establishment: An excess amount of solid 4-Methoxy-2-methylbenzoic acid is
added to a known volume of the selected solvent (e.g., water, ethanol) in a sealed vial.

e Incubation: The vials are agitated in a constant temperature bath for a sufficient period (e.g.,
24-48 hours) to ensure that equilibrium is reached.

o Sample Separation: The saturated solution is carefully filtered to remove any undissolved
solid.

¢ Solvent Evaporation: A precisely measured volume of the clear, saturated filtrate is
transferred to a pre-weighed container. The solvent is then evaporated under controlled
conditions (e.g., in a vacuum oven).

e Quantification: The container with the dried solute is weighed again. The solubility is
calculated based on the mass of the dissolved solid per volume of solvent.
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pKa Determination by Potentiometric Titration

The acid dissociation constant (pKa) is a quantitative measure of the strength of an acid in
solution. For a carboxylic acid like 4-Methoxy-2-methylbenzoic acid, potentiometric titration is
a standard method for its determination.

Methodology:

o Solution Preparation: A precise amount of 4-Methoxy-2-methylbenzoic acid is dissolved in
a suitable solvent, typically a mixture of water and an organic co-solvent like acetonitrile to
ensure solubility.[5] The ionic strength of the solution is kept constant by adding a neutral salt
(e.g., KCI).[5]

« Titration Setup: A calibrated pH electrode is immersed in the sample solution, which is stirred
continuously.

« Titration: A standardized solution of a strong base (e.g., carbonate-free NaOH) is added to
the sample solution in small, precise increments using a burette.

o Data Collection: The pH of the solution is recorded after each addition of the titrant.

o Analysis: A titration curve is generated by plotting the pH versus the volume of titrant added.
The pKa is determined from the pH at the half-equivalence point, where half of the acid has
been neutralized.[5]

Mandatory Visualizations

The following diagrams illustrate the logical workflow for compound characterization and the
role of 4-Methoxy-2-methylbenzoic acid as a synthetic intermediate in drug development.
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Characterization Workflow for 4-Methoxy-2-methylbenzoic Acid

Sample Acquisition
(4-Methoxy-2-methylbenzoic Acid)
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Melting Point (DSC) Solubility Tests pKa Determination Gas Chromatography (GC) Titration Assay NMR Spectroscopy Mass Spectrometry (MS)
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Caption: Workflow for the physical and chemical characterization of a research compound.
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Role as a Pharmaceutical Intermediate
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Caption: Logical relationship of 4-Methoxy-2-methylbenzoic acid in drug synthesis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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